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Introduction
Dimethyl methylphosphonate (DMMP) is an organophosphorus compound with the chemical

formula CH₃PO(OCH₃)₂.[1] It is a colorless liquid at room temperature and is primarily utilized

as a flame retardant.[1][2] Beyond its principal application in enhancing the fire safety of

materials, DMMP serves various roles in industrial and research settings. These include use as

a preignition additive for gasoline, an anti-foaming agent, a plasticizer, a stabilizer, a textile

conditioner, an antistatic agent, and an additive for solvents and low-temperature hydraulic

fluids.[1][3] Notably, due to its structural similarity to nerve agents like sarin, DMMP is also

employed as a non-toxic simulant for the calibration of detectors and for training in

decontamination procedures.[1][2] This guide provides a comprehensive overview of the core

characteristics of DMMP, including its physicochemical properties, synthesis, and key

applications.

Physicochemical and Toxicological Properties
The fundamental properties of DMMP are summarized in the tables below, providing a ready

reference for researchers and professionals.

Table 1: General and Physical Properties of DMMP
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Property Value Reference(s)

CAS Number 756-79-6 [1][3][4]

Molecular Formula C₃H₉O₃P [1][3][4]

Molecular Weight 124.08 g/mol [1][3][5]

Appearance Colorless liquid [1][3]

Odor Characteristic/Pleasant [3][4][6]

Melting Point -50 °C [1][4]

Boiling Point 181 °C at 760 mmHg [1][4][5]

Density 1.145 g/mL at 25 °C [1][7]

Vapor Pressure 1.2 mmHg at 77°F (25 °C) [5]

<0.1 mmHg at 20 °C [7][8]

Solubility in Water
>100 g/L at 21 °C; slowly

hydrolyzes
[1][3]

LogP (Octanol-Water Partition

Coefficient)
-0.61 [3][9]

Refractive Index (n20/D) 1.413 [7][8]

Flash Point 69 °C (closed cup) [1]

110 °F (43.3 °C) [5]

Table 2: Toxicological Data for DMMP
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Parameter Value Species Reference(s)

LD50 (Oral) 8,210 mg/kg Rat [1]

10,190 mg/kg Rat [9][10]

LD50 (Dermal) >2,000 mg/kg Rabbit [1]

LC50 (Inhalation) 20.13 mg/L (1h) Rat [1]

Hazards

Harmful if inhaled,

swallowed, or

absorbed through the

skin. Suspected

carcinogen.

[4]

Synthesis and Characterization
Synthesis of Dimethyl Methylphosphonate via the
Michaelis-Arbuzov Reaction
The primary method for synthesizing DMMP is the Michaelis-Arbuzov reaction.[1][11] This

reaction involves the treatment of a trivalent phosphorus ester, such as trimethyl phosphite,

with an alkyl halide, like iodomethane.

Experimental Protocol:

A general laboratory-scale synthesis of DMMP via the Michaelis-Arbuzov reaction is described

below. It should be noted that specific reaction conditions, such as temperature and time, can

be optimized to improve yield.[12][13]

Reaction Setup: A reaction vessel equipped with a reflux condenser, a magnetic stirrer, and a

nitrogen inlet is charged with trimethyl phosphite.

Reagent Addition: Iodomethane is added dropwise to the trimethyl phosphite at room

temperature with continuous stirring. The reaction is exothermic, and the addition rate should

be controlled to maintain the desired reaction temperature.
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Reaction Conditions: After the addition is complete, the reaction mixture is heated to a

temperature typically ranging from 170-180°C for a period of 2-13 hours.[12][14] The

progress of the reaction can be monitored by techniques such as ³¹P NMR spectroscopy.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The crude product is then purified by vacuum distillation to yield pure dimethyl

methylphosphonate.[14]

Reactants

Product

P(OCH₃)₃
Trimethyl phosphite

CH₃PO(OCH₃)₂
Dimethyl methylphosphonate

+ CH₃I
(Michaelis-Arbuzov Reaction)

CH₃I
Iodomethane

Click to download full resolution via product page

Figure 1. Synthesis of DMMP via the Michaelis-Arbuzov Reaction.

Spectroscopic Characterization
The identity and purity of synthesized DMMP are typically confirmed using various

spectroscopic techniques.

Experimental Protocols:

Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum of DMMP is recorded to

identify characteristic functional groups. A small amount of the liquid sample is placed

between two KBr plates or analyzed using an ATR (Attenuated Total Reflectance) accessory.

The spectrum is typically recorded in the range of 4000-400 cm⁻¹. Key vibrational bands to

be observed include the P=O stretching vibration, P-O-C stretching, and C-H stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a powerful tool for

the structural elucidation of DMMP.
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¹H NMR: A sample is dissolved in a deuterated solvent (e.g., CDCl₃), and the spectrum is

recorded. The spectrum is expected to show two distinct signals: a doublet for the methyl

group attached to the phosphorus atom and a doublet for the methoxy protons.

¹³C NMR: The ¹³C NMR spectrum will show signals corresponding to the methyl carbon

attached to phosphorus and the methoxy carbons.

³¹P NMR: This is a particularly informative technique for phosphorus-containing

compounds. The ³¹P NMR spectrum of DMMP will exhibit a single signal at a characteristic

chemical shift, confirming the presence of the phosphonate group.

Applications
Flame Retardant
The primary commercial application of DMMP is as a flame retardant.[1][3][4] It is incorporated

into a variety of polymers, including polyurethane foams, unsaturated polyesters, and epoxy

resins, to reduce their flammability.[15] The phosphorus content of DMMP contributes to its

flame retardant properties by promoting char formation and scavenging radicals in the gas

phase during combustion.[2]
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Figure 2. Logical Workflow of DMMP as a Flame Retardant.

Chemical Warfare Agent Simulant
DMMP is used as a simulant for G-series nerve agents, such as sarin, for training purposes

and for the calibration of chemical agent detectors.[1][4] Its low toxicity and similar physical

properties to sarin make it a safe and effective substitute in these applications.[2]

Safety and Handling
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DMMP is considered to have low to moderate hazard.[3] It is harmful if inhaled, swallowed, or

absorbed through the skin.[4] It is also a suspected carcinogen.[4] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical.[3] It should be used in a well-ventilated area or in a fume hood.[3]

DMMP is combustible and should be stored away from strong oxidizing agents and strong

bases.[9] It may soften some plastics and rubbers and undergoes slow hydrolysis in contact

with water.[4][9]

Conclusion
Dimethyl methylphosphonate is a versatile organophosphorus compound with significant

industrial applications, most notably as a flame retardant. Its well-characterized

physicochemical properties and established synthesis route make it a readily accessible and

utilized chemical. While it possesses a favorable safety profile compared to the nerve agents it

simulates, appropriate handling precautions are necessary due to its potential health effects.

This guide provides core technical information to support researchers, scientists, and drug

development professionals in their understanding and utilization of DMMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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